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Compound of Interest

Compound Name: Ethyl 2-chloropropionate

Cat. No.: B056282

For Immediate Release

This technical guide provides a comprehensive overview of ethyl 2-chloropropionate, a key
chemical intermediate, for researchers, scientists, and professionals in drug development and
polymer chemistry. This document outlines its fundamental chemical and physical properties,
alongside a detailed experimental protocol for its application in controlled radical
polymerization.

Core Properties of Ethyl 2-Chloropropionate

Ethyl 2-chloropropionate, also known as ethyl a-chloropropionate, is a halogenated ester
recognized for its role as a versatile reagent in organic synthesis.[1][2] Its chemical structure
and physical characteristics make it particularly suitable as an initiator in various polymerization

reactions.[2]

The fundamental properties of ethyl 2-chloropropionate are summarized in the table below

for easy reference.
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Property Value Source(s)
Molecular Formula C5H9CIO2 [L1[31[41[5]16]
Linear Formula CH3CHCICOOC2H5 [7]
Molecular Weight 136.58 g/mol [L13114151[ 7]
CAS Number 535-13-7 [11[415][7]
Appearance Clear, colorless liquid [1][3][6]
Odor Pungent [2][3]
Density 1.072 g/mL at 25 °C [11051[7]
Boiling Point 146-149 °C [11[51[7]
Flash Point 38 °C (101 °F) [1112]

Refractive Index

n20/D 1.417

(1112151071

Solubility

Insoluble in water; miscible

with alcohol.

[11(2]3]1[5]

Key Applications in Polymer Synthesis

A significant application of ethyl 2-chloropropionate is its use as an initiator in Atom Transfer

Radical Polymerization (ATRP).[2] ATRP is a controlled/"living" polymerization technique that

allows for the synthesis of polymers with well-defined architectures, molecular weights, and low

polydispersity. Ethyl 2-chloropropionate is particularly effective for the polymerization of

monomers like N-isopropylacrylamide (NIPAAmM).[2]

The diagram below illustrates the logical relationship between the chemical identity of ethyl 2-

chloropropionate and its primary application as an ATRP initiator, highlighting its key physical

properties.
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Chemical Identity Physical Properties

Formula: C5H9CIO2 MW: 136.58 g/mol CAS: 535-13-7 Appearance: Colorless Liquid Density: 1.072 g/mL Boiling Point: 146-149 °C

enables

Pri‘;nary Application

Polymerization of N-isopropylacrylamide

Click to download full resolution via product page

Key attributes and application of Ethyl 2-chloropropionate.

Experimental Protocol: ATRP of N-
isopropylacrylamide (NIPAAm)

This section provides a detailed methodology for the synthesis of poly(N-isopropylacrylamide)
(PNIPAAmM) using ethyl 2-chloropropionate as an initiator. This protocol is based on
established methods for controlled radical polymerization.

Materials:

N-isopropylacrylamide (NIPAAm) (monomer)

Ethyl 2-chloropropionate (ECP) (initiator)

Copper(l) chloride (CuCl) (catalyst)

Tris(2-dimethylaminoethyl)amine (Me6TREN) (ligand)
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e Dimethylformamide (DMF) (solvent)
o Deionized water (solvent)
e Argon gas

Procedure:

Monomer Purification: NIPAAm should be recrystallized prior to use to remove inhibitors.

e Reaction Setup: A dry Schlenk tube equipped with a magnetic stir bar is charged with the
calculated amounts of NIPAAm, CuCl, and Me6TREN.

» Inert Atmosphere: The Schlenk tube is sealed with a rubber septum, and the atmosphere is
rendered inert by evacuating and backfilling with argon. This cycle should be repeated at
least three times to ensure the removal of oxygen, which can terminate the polymerization.

e Solvent and Initiator Addition: A degassed solvent mixture of DMF and deionized water
(typically a 1:1 volume ratio) is added to the Schlenk tube via a gas-tight syringe. The
mixture is stirred until all solids are dissolved. Subsequently, the degassed ethyl 2-
chloropropionate initiator is added via syringe to start the polymerization.

o Polymerization: The reaction is allowed to proceed at a controlled temperature (e.g., 20 °C)
with constant stirring. The progress of the polymerization can be monitored by taking aliquots
at different time intervals and analyzing the monomer conversion by techniques such as *H
NMR spectroscopy or gas chromatography.

» Termination and Purification: Once the desired molecular weight or monomer conversion is
achieved, the polymerization is terminated by exposing the reaction mixture to air. The
copper catalyst is typically removed by passing the polymer solution through a column filled
with neutral alumina. The purified polymer is then isolated, for example, by precipitation in a
non-solvent like cold diethyl ether, followed by filtration and drying under vacuum.

The workflow for this experimental protocol is visualized in the diagram below.
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1. Charge Schlenk tube with
NIPAAmM, CuCl, Me6TREN

'

2. Create inert atmosphere
(evacuate/backfill with Argon)

'

3. Add degassed solvents
(DMF/Water)

:

4. Add degassed initiator
(Ethyl 2-chloropropionate)

'

5. Polymerize at controlled
temperature (e.g., 20°C)

:

6. Monitor monomer conversion

(e.g., NMR)

:

7. Terminate reaction
(expose to air)

'

8. Purify polymer

(alumina column, precipitation)

Click to download full resolution via product page

Workflow for ATRP of NIPAAm using Ethyl 2-chloropropionate.
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Safety and Handling

Ethyl 2-chloropropionate is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[2] It is important to avoid contact with skin and eyes
and to prevent inhalation of vapors.[2] Store in a cool, dry, well-ventilated area away from
sources of ignition.[1] Users should consult the Safety Data Sheet (SDS) for complete safety
and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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